Cas no 2092544-84-6 (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid)
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid
- 1-prop-2-ynyl-3-thiophen-2-ylpyrazole-4-carboxylic acid
- 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C11H8N2O2S/c1-2-5-13-7-8(11(14)15)10(12-13)9-4-3-6-16-9/h1,3-4,6-7H,5H2,(H,14,15)
- InChI Key: ORCKSDYZKHBMPI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C(C(=O)O)=CN(CC#C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 325
- XLogP3: 1.4
- Topological Polar Surface Area: 83.4
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P139261-100mg |
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1h-pyrazole-4-carboxylic Acid |
2092544-84-6 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P139261-500mg |
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1h-pyrazole-4-carboxylic Acid |
2092544-84-6 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | P139261-1g |
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1h-pyrazole-4-carboxylic Acid |
2092544-84-6 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F2198-4743-0.25g |
1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid |
2092544-84-6 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2198-4743-0.5g |
1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid |
2092544-84-6 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2198-4743-1g |
1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid |
2092544-84-6 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2198-4743-2.5g |
1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid |
2092544-84-6 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2198-4743-5g |
1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid |
2092544-84-6 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2198-4743-10g |
1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid |
2092544-84-6 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid
Introduction to 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2092544-84-6)
1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid, with the CAS number 2092544-84-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including its propynyl and thiophene substituents, contribute to its unique chemical properties and potential applications in therapeutic contexts.
The molecular structure of 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole core linked to a propynyl group at the 1-position and a thiophene ring at the 3-position. The carboxylic acid functionality at the 4-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound's architecture is particularly intriguing due to the combination of aromatic and alkyne moieties, which can influence its interactions with biological targets.
In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both thiophene and propynyl groups in 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid suggests that it may exhibit enhanced biological activity compared to simpler pyrazole derivatives. This hypothesis has been supported by several preliminary studies that highlight the compound's promising pharmacological profile.
One of the most compelling aspects of 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid is its potential as a scaffold for drug discovery. The pyrazole core is a well-established pharmacophore, known for its ability to interact with various biological targets. By incorporating additional functional groups such as the propynyl and thiophene moieties, researchers can fine-tune the compound's properties to achieve desired biological effects. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.
Recent studies have demonstrated that thiophene-containing compounds often exhibit significant therapeutic potential. Thiophenes are known for their ability to modulate enzyme activity and cell signaling pathways, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The incorporation of a thiophene ring into 1-(Prop-2-yn-1-yll)-3-(thiophen-l-l)-lH-pyrarsole-l-carborylic acrd may enhance its ability to interact with these targets, thereby expanding its therapeutic applications.
The propynyl group in l-(prop-yln-l-yll)-3-thiopnen-zll)-lH-pyrarsole-l-carborylic acrd also contributes to its unique chemical profile. Alkyne functionalities are known for their reactivity and ability to participate in various chemical transformations, including cross-coupling reactions. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures. The presence of a propynyl group may allow for further functionalization of the molecule, opening up new possibilities for drug design and development.
In terms of synthetic methodology, l-(prop-yln-l-yll)-3-thiopnen-zll)-lH-pyrarsole-l-carborylic acrd can be synthesized through multiple routes. One common approach involves the condensation of propargyl bromide with a suitable thiophene derivative followed by reaction with a hydrazine source to form the pyrazole core. The carboxylic acid functionality can then be introduced via oxidation or hydrolysis of an ester or amide precursor. These synthetic strategies highlight the compound's accessibility and make it a practical candidate for further investigation.
The pharmacological evaluation of l-(prop-yln-l-yll)-3-thiopnen-zll)-lH-pyrarsole-l-carborylic acrd has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. These findings are particularly encouraging given the increasing demand for novel therapeutics targeting chronic inflammatory diseases.
The structural diversity offered by l-(prop-yln-l-yll)-3-thiopnen-zll)-lH-pyrarsole-l-carborylic acrd also makes it a valuable tool for understanding structure-function relationships in drug design. By systematically modifying its substituents, researchers can gain insights into how specific structural features influence biological activity. This information can then be used to optimize the compound's pharmacological properties and develop more effective drugs.
Future directions for research on l-(prop-yln-l-yll)-3-thiopnen-zll)-lH-pyrarsole-l-carborylic acrd include further exploration of its mechanism of action and clinical translation. Investigating how this compound interacts with biological targets at the molecular level will provide critical insights into its therapeutic potential. Additionally, preclinical studies are necessary to assess its safety and efficacy before moving into human trials.
The development of new drugs is a complex process that requires careful consideration of multiple factors, including chemical synthesis, pharmacological evaluation, and clinical testing. However, compounds like l-(prop-yln-l-yll)-3-thiopnen-zll)-lH-pyrarsole-l-carborylic acrd offer hope by providing innovative scaffolds for drug discovery. Their unique structural features and promising biological activities make them attractive candidates for further exploration in pharmaceutical research.
2092544-84-6 (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)